![molecular formula C14H14BrNO2S B270368 3-bromo-N-(4-methylbenzyl)benzenesulfonamide](/img/structure/B270368.png)
3-bromo-N-(4-methylbenzyl)benzenesulfonamide
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Overview
Description
3-bromo-N-(4-methylbenzyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 3-bromo-N-(4-methylbenzyl)benzenesulfonamide is not well understood. However, it is believed to inhibit the growth of bacteria and fungi by interfering with their metabolic processes. Specifically, it is thought to inhibit the synthesis of folic acid, an essential nutrient for these organisms.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and is generally well tolerated in laboratory animals. However, it may cause irritation to the skin, eyes, and respiratory tract if not handled properly. It has also been found to have potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its low toxicity and high stability. It is also relatively easy to synthesize, making it a cost-effective option. However, one limitation is that its mechanism of action is not well understood, which may limit its potential applications.
Future Directions
There are several potential future directions for research involving 3-bromo-N-(4-methylbenzyl)benzenesulfonamide. One area of interest is its potential as an antibacterial and antifungal agent, as there is a growing need for new antibiotics due to the increasing prevalence of antibiotic-resistant bacteria. Another area of interest is its potential as a cancer treatment, as it has been shown to inhibit the growth of certain cancer cells. Additionally, further research is needed to better understand its mechanism of action and potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of 3-bromo-N-(4-methylbenzyl)benzenesulfonamide can be achieved by reacting 4-methylbenzylamine with 3-bromobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product.
Scientific Research Applications
3-bromo-N-(4-methylbenzyl)benzenesulfonamide has been used in various scientific research studies due to its potential applications. It has been found to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. It has also been used as a reagent in organic synthesis and as a ligand in metal-catalyzed reactions.
properties
Molecular Formula |
C14H14BrNO2S |
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Molecular Weight |
340.24 g/mol |
IUPAC Name |
3-bromo-N-[(4-methylphenyl)methyl]benzenesulfonamide |
InChI |
InChI=1S/C14H14BrNO2S/c1-11-5-7-12(8-6-11)10-16-19(17,18)14-4-2-3-13(15)9-14/h2-9,16H,10H2,1H3 |
InChI Key |
VYHBUFRXXIMKFR-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC(=CC=C2)Br |
Canonical SMILES |
CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC(=CC=C2)Br |
Origin of Product |
United States |
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